[(3S)-3-hydroxypiperidin-1-yl]-(5-hydroxypyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(3S)-3-hydroxypiperidin-1-yl]-(5-hydroxypyridin-3-yl)methanone is a chemical compound with potential applications in scientific research. This compound is also known as HPPH and has been studied extensively for its potential use in cancer treatment. In
Mechanism of Action
HPPH works by selectively accumulating in cancer cells and becoming activated by light to produce ROS that can kill cancer cells. HPPH has a high affinity for cancer cells due to their increased metabolism and blood supply. Once HPPH is activated by light, it produces singlet oxygen and other ROS that can cause cell death through various mechanisms, including apoptosis and necrosis.
Biochemical and Physiological Effects:
HPPH has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. HPPH has also been shown to have anti-angiogenic effects, meaning it can inhibit the growth of blood vessels that supply nutrients to cancer cells. This effect can help to starve cancer cells of the nutrients they need to grow and divide.
Advantages and Limitations for Lab Experiments
One advantage of HPPH is its high selectivity for cancer cells, which can reduce the risk of side effects in normal tissues. HPPH is also relatively easy to synthesize and purify, making it a cost-effective option for research studies. However, one limitation of HPPH is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of HPPH. One direction is to optimize the synthesis method to improve the yield and purity of HPPH. Another direction is to explore the use of HPPH in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to investigate the safety and efficacy of HPPH in clinical trials for the treatment of cancer.
Synthesis Methods
The synthesis of HPPH involves the reaction of 3-hydroxypiperidine with 5-bromo-3-pyridine methanol in the presence of a base. The resulting compound is then purified through column chromatography to obtain HPPH in its pure form. This synthesis method has been optimized to produce high yields of HPPH with high purity.
Scientific Research Applications
HPPH has been studied for its potential use in photodynamic therapy (PDT) for the treatment of cancer. PDT is a non-invasive treatment that involves the use of a photosensitizer, such as HPPH, that is activated by light to produce reactive oxygen species (ROS) that can kill cancer cells. HPPH has shown promising results in preclinical studies for the treatment of various types of cancer, including lung, breast, and prostate cancer.
properties
IUPAC Name |
[(3S)-3-hydroxypiperidin-1-yl]-(5-hydroxypyridin-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c14-9-2-1-3-13(7-9)11(16)8-4-10(15)6-12-5-8/h4-6,9,14-15H,1-3,7H2/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWVUAKOVGRUSAW-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC(=CN=C2)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CN(C1)C(=O)C2=CC(=CN=C2)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3S)-3-hydroxypiperidin-1-yl]-(5-hydroxypyridin-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.